Cas no 82126-74-7 (Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-)

• Product Name: Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-
• CAS No: 82126-74-7
• MF: C₈H₇NO₅S₂
• MW: 261.274879693985
• CID: 697844
• PubChem ID: 13093968
• Update Time: 2025-04-19

Benzenesulfonyl isocyanate, 2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 2-(methylsulfonyl)-
• 2-methylsulfonyl-N-(oxomethylidene)benzenesulfonamide
• 2-methylsulfonylbenzenesulfonyl isocyanate
• DTXSID10517972
• SCHEMBL10747298
• 2-(Methanesulfonyl)benzene-1-sulfonyl isocyanate
• 82126-74-7
• 2-methylsulfonylbenzenesulfonylisocyanate
• GEUWGNYLBKLCQW-UHFFFAOYSA-N

• Inchi： 1S/C8H7NO5S2/c1-15(11,12)7-4-2-3-5-8(7)16(13,14)9-6-10/h2-5H,1H3
• InChI Key： GEUWGNYLBKLCQW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1S(N=C=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 260.97656467g/mol
• Monoisotopic Mass: 260.97656467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų